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Compound of Interest

Compound Name: AMG 9090

Cat. No.: B15575675 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing, storing, and troubleshooting AMG
9090 stock solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving AMG 9090? Based on available data,

AMG 9090 is soluble in DMSO.[1] It is recommended to use anhydrous DMSO to prepare stock

solutions.

Q2: What is a recommended concentration for an initial stock solution? While a maximum

solubility limit is not explicitly defined in the provided resources, preparing stock solutions at

concentrations such as 1 mM or 5 mM in DMSO is feasible.[1] The optimal concentration may

vary depending on the specific experimental requirements.

Q3: How should solid AMG 9090 be stored? Solid AMG 9090 should be stored in a dry, dark

environment. For short-term storage (days to weeks), a temperature of 0 - 4°C is

recommended. For long-term storage (months to years), it is best to store it at -20°C.[1]

Q4: What are the recommended storage conditions for AMG 9090 stock solutions? For short-

term storage of prepared stock solutions, a temperature of 0 - 4°C is suitable for days to

weeks. For long-term storage, it is advisable to store aliquots at -20°C for several months.[1] To

avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot the stock

solution into single-use volumes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15575675?utm_src=pdf-interest
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.medkoo.com/products/26250
https://www.medkoo.com/products/26250
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.medkoo.com/products/26250
https://www.benchchem.com/product/b15575675?utm_src=pdf-body
https://www.medkoo.com/products/26250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide
Issue Potential Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

The concentration may be too

high, or the compound may

require assistance to fully go

into solution.

- Gently warm the solution

(e.g., in a 37°C water bath) for

a short period. - Vortex the

solution intermittently. - If the

issue persists, consider

preparing a more dilute stock

solution.

Precipitation observed in the

stock solution after storage.

The solution may have

become supersaturated, or the

storage temperature may have

fluctuated.

- Gently warm the solution and

vortex to redissolve the

precipitate. - Ensure the

storage freezer maintains a

stable temperature. - Consider

preparing a fresh, less

concentrated stock solution if

precipitation is recurrent.

Stock solution appears

discolored or cloudy upon

preparation.

This could indicate

contamination of the solvent or

degradation of the compound.

- Use fresh, anhydrous DMSO.

- Ensure that the solid AMG

9090 has been stored

correctly. - If discoloration or

cloudiness persists, it is

recommended to use a fresh

vial of the compound.

Data Summary
The following table provides a summary of the physical and storage properties of AMG 9090.
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Property Value

Molecular Weight 395.11 g/mol

Recommended Solvent DMSO

Solid Storage (Short-Term) 0 - 4°C (Dry and dark)

Solid Storage (Long-Term) -20°C (Dry and dark)

Stock Solution Storage (Short-Term) 0 - 4°C

Stock Solution Storage (Long-Term) -20°C

Experimental Protocols & Visualizations
Workflow for Preparing AMG 9090 Stock Solution
This workflow outlines the standard procedure for reconstituting solid AMG 9090 to a desired

stock concentration in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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